Cas no 2228528-56-9 (5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228528-56-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 6407191
• PubChem ID: 165881507
• Update Time: 2025-05-19

5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1795245
• 2228528-56-9

• Inchi： 1S/C11H9NO4/c1-6-2-3-7(9(13)4-6)10-8(11(14)15)5-12-16-10/h2-5,13H,1H3,(H,14,15)
• InChI Key： ADWIBBRICARAIA-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228528-56-9)

5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228528-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole derivative class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of both hydroxyl and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural motif of 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid incorporates a phenolic hydroxyl group at the 2-position and a methyl group at the 4-position of the aromatic ring. This specific arrangement enhances its potential for interactions with biological targets, including enzymes and receptors. The carboxylic acid functionality at the 4-position of the oxazole ring further expands its utility in medicinal chemistry, enabling conjugation with other biomolecules or serving as a pharmacophore in drug design.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are known for their role in antimicrobial, anti-inflammatory, and anticancer applications. The hydroxy and methyl substituents in 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid contribute to its pharmacological profile by modulating electronic distributions and influencing binding affinity to biological targets. For instance, the hydroxyl group can engage in hydrogen bonding interactions, while the methyl group may affect the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The oxazole core provides a rigid framework that can be modified to enhance binding affinity or selectivity towards specific therapeutic targets. Recent studies have demonstrated that oxazole derivatives exhibit inhibitory effects on various enzymes implicated in metabolic diseases and cancer progression. For example, modifications of the oxazole ring have been shown to disrupt protein-protein interactions critical for tumor growth and survival.

The synthesis of 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic transformations, including condensation reactions to form the oxazole ring and functional group interconversions to introduce the hydroxyl and methyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

From a medicinal chemistry perspective, 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid represents an intriguing candidate for further development. Its structural features suggest potential applications in treating neurological disorders, where precise modulation of molecular interactions is crucial. Additionally, its stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable pharmaceuticals.

The compound's interaction with biological systems has been explored through computational modeling and experimental assays. Molecular docking studies have predicted favorable binding affinities between this derivative and target proteins involved in disease pathways. These predictions have been validated through enzyme inhibition assays, where 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid demonstrated significant activity against key enzymes responsible for metabolic dysregulation.

Moreover, preclinical studies have provided insights into the pharmacokinetic properties of this compound. Its absorption, distribution, metabolism, and excretion (ADME) profiles suggest that it could be administered orally with reasonable bioavailability. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

The role of 5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid in therapeutic development aligns with current trends in precision medicine. By targeting specific molecular mechanisms underlying diseases, this compound has the potential to improve patient outcomes significantly. Ongoing research aims to refine its chemical structure to maximize efficacy while minimizing toxicity.

In conclusion,5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228528-56-9) is a structurally complex yet promising compound with significant therapeutic potential. Its unique combination of functional groups makes it an ideal candidate for drug discovery efforts targeting various diseases. As research continues to uncover new applications for oxazole derivatives,5-(2-hydroxy-4-methylphenyl)-1,2-oxazole-4-carboxylic acid is poised to play a crucial role in advancing pharmaceutical innovation.